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Compound of Interest

Compound Name: 5'-Isobromocriptine

Cat. No.: B15289675 Get Quote

5'-Isobromocriptine: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5'-Isobromocriptine, an active

pharmaceutical ingredient of significant interest. This document outlines its chemical properties,

mechanism of action, and relevant experimental methodologies, presented in a format tailored

for researchers, scientists, and professionals in drug development.

Quantitative Data Summary
The fundamental physicochemical properties of 5'-Isobromocriptine are summarized in the

table below, providing a quick reference for laboratory use.

Parameter Value Reference

CAS Number 68944-89-8 [1]

Molecular Formula C₃₂H₄₀BrN₅O₅ [1]

Molecular Weight 654.61 g/mol [1]

Mechanism of Action: Dopamine D2 Receptor
Agonism
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5'-Isobromocriptine, an isomer of the well-characterized compound bromocriptine, is a potent

dopamine D2 receptor agonist. Its primary pharmacological effect is mediated through the

activation of these receptors, which are G protein-coupled receptors (GPCRs) linked to an

inhibitory G-protein (Gi/o).

The binding of 5'-Isobromocriptine to the dopamine D2 receptor initiates a signaling cascade

that results in the inhibition of adenylyl cyclase. This enzymatic inhibition leads to a decrease in

the intracellular concentration of the second messenger cyclic AMP (cAMP). The reduction in

cAMP levels subsequently modulates the activity of protein kinase A (PKA) and downstream

signaling pathways, including the regulation of calcium ion channels. This cascade of events is

central to the therapeutic effects of dopamine D2 receptor agonists.

Beyond its primary mechanism, evidence from studies on the closely related bromocriptine

suggests potential neuroprotective effects. These may be mediated through the activation of

the Nrf2-PI3K/Akt signaling pathway, which plays a crucial role in cellular defense against

oxidative stress.

Dopamine D2 Receptor Signaling Pathway
The following diagram illustrates the signaling pathway initiated by the activation of the

dopamine D2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dopamine receptor D2 - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [CAS number and molecular weight of 5'-
Isobromocriptine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289675#cas-number-and-molecular-weight-of-5-
isobromocriptine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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